Cas no 1592-82-1 (Phosphorothioic acid,O,O-dimethyl O-[3-(1-methylethyl)-4-nitrophenyl] ester)

• Product Name: Phosphorothioic acid,O,O-dimethyl O-[3-(1-methylethyl)-4-nitrophenyl] ester
• CAS No: 1592-82-1
• MF: C₁₁H₁₆NO₅PS
• MW: 305.287202835083
• CID: 148126
• PubChem ID: 74130
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dimethyl O-[3-(1-methylethyl)-4-nitrophenyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl O-[3-(1-methylethyl)-4-nitrophenyl] ester
• dimethoxy-(4-nitro-3-propan-2-ylphenoxy)-sulfanylidene-λ⁵-phosphane
• Phosphorothioic acid O,O-dimethyl O-(3-isopropyl-4-nitrophenyl) ester
• 1592-82-1
• DTXSID00166610
• O,O-Dimethyl O-(3-isopropyl-4-nitrophenyl)phosphorothioate
• dimethoxy-(4-nitro-3-propan-2-ylphenoxy)-sulfanylidene-lambda5-phosphane
• BRN 2295016
• CHEMBL436232
• Phosphorothioic acid, O,O-dimethyl O-(3-isopropyl-4-nitrophenyl) ester

• Inchi： 1S/C11H16NO5PS/c1-8(2)10-7-9(5-6-11(10)12(13)14)17-18(19,15-3)16-4/h5-8H,1-4H3
• InChI Key： MPCILJQVDVSLSZ-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=CC(=C(C=1)C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.04878
• Monoisotopic Mass: 305.04868078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 70.83